Cas no 1592544-68-7 (1,4-dichloro-2-(3,3-dimethylbutoxy)-3-iodobutane)

• Product Name: 1,4-dichloro-2-(3,3-dimethylbutoxy)-3-iodobutane
• CAS No: 1592544-68-7
• MF: C₁₀H₁₉Cl₂IO
• MW: 353.067734003067
• CID: 6281029
• PubChem ID: 114774505
• Update Time: 2025-10-31

1,4-dichloro-2-(3,3-dimethylbutoxy)-3-iodobutane Chemical and Physical Properties

Names and Identifiers

• 1,4-dichloro-2-(3,3-dimethylbutoxy)-3-iodobutane
• 1592544-68-7
• EN300-1135093

• Inchi： 1S/C10H19Cl2IO/c1-10(2,3)4-5-14-9(7-12)8(13)6-11/h8-9H,4-7H2,1-3H3
• InChI Key： NWPNYJSLTAXUGE-UHFFFAOYSA-N
• SMILES： IC(CCl)C(CCl)OCCC(C)(C)C

Computed Properties

• Exact Mass: 351.98577g/mol
• Monoisotopic Mass: 351.98577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1,4-dichloro-2-(3,3-dimethylbutoxy)-3-iodobutane

Comprehensive Overview of 1,4-Dichloro-2-(3,3-dimethylbutoxy)-3-iodobutane (CAS No. 1592544-68-7)

1,4-Dichloro-2-(3,3-dimethylbutoxy)-3-iodobutane (CAS No. 1592544-68-7) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique halogenated structure, is often utilized as an intermediate in the synthesis of more complex molecules. Its molecular formula, C₁₀H₁₉Cl₂IO, reflects the presence of chlorine and iodine atoms, which contribute to its reactivity and versatility in chemical transformations.

The compound's 3,3-dimethylbutoxy moiety is particularly noteworthy, as it introduces steric hindrance that can influence reaction pathways and selectivity. Researchers are increasingly exploring its potential in green chemistry applications, where the demand for sustainable and efficient synthetic methods is growing. Keywords such as "halogenated intermediates" and "sterically hindered ethers" are frequently associated with this compound in academic literature and patent filings.

In recent years, the rise of AI-driven drug discovery and computational chemistry has sparked renewed interest in compounds like 1,4-dichloro-2-(3,3-dimethylbutoxy)-3-iodobutane. Its structural features make it a candidate for virtual screening and molecular modeling studies. Searches for "CAS 1592544-68-7 applications" or "iodobutane derivatives in synthesis" often lead to discussions about its role in optimizing reaction conditions or designing novel catalysts.

From an industrial perspective, the compound's stability and solubility properties are critical. Manufacturers and suppliers emphasize its high purity grades, which are essential for reproducible results in laboratory settings. Questions like "How to handle 1,4-dichloro-2-(3,3-dimethylbutoxy)-3-iodobutane safely?" or "Where to buy CAS 1592544-68-7?" are common among procurement specialists and chemists seeking reliable sources.

The compound's potential in pharmaceutical intermediates is another area of exploration. Its halogen-rich structure aligns with trends in targeted drug delivery and bioactive molecule design. Researchers are investigating its utility in creating prodrugs or imaging agents, leveraging the iodine atom for radiolabeling applications. This has led to a surge in queries such as "iodobutane derivatives in medicine" and "CAS 1592544-68-7 pharmacokinetics."

Environmental considerations also play a role in the compound's profile. With increasing focus on eco-friendly solvents and reduced waste synthesis, chemists are evaluating its degradation pathways and potential alternatives. Searches for "biodegradable halogenated compounds" often intersect with discussions about 1,4-dichloro-2-(3,3-dimethylbutoxy)-3-iodobutane and its analogs.

In summary, 1,4-dichloro-2-(3,3-dimethylbutoxy)-3-iodobutane (CAS No. 1592544-68-7) represents a multifaceted tool in modern chemistry. Its applications span from industrial synthesis to cutting-edge research, driven by its unique structural attributes and adaptability. As scientific inquiries evolve, this compound continues to inspire innovation across multiple disciplines.